![molecular formula C21H18ClFN2O3S B1234040 N-(3-chlorophenyl)-3-[ethyl(phenyl)sulfamoyl]-4-fluorobenzamide](/img/structure/B1234040.png)
N-(3-chlorophenyl)-3-[ethyl(phenyl)sulfamoyl]-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-3-[ethyl(phenyl)sulfamoyl]-4-fluorobenzamide is a member of benzamides.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : Studies have demonstrated methods for synthesizing derivatives of N-(3-chlorophenyl)-3-[ethyl(phenyl)sulfamoyl]-4-fluorobenzamide. These techniques often involve the use of various catalysts and specific reaction conditions to achieve desired molecular structures and purities (Lahtinen et al., 2014).
- Molecular Structure Analysis : Research has been conducted on the crystal structures and molecular conformations of related compounds, providing insights into their physical and chemical properties (Suchetan et al., 2016).
Biological Activities
- Antiproliferative Potential : Some studies have explored the antiproliferative activities of related sulfonamide derivatives against various cancer cell lines. These findings suggest potential therapeutic applications in cancer treatment (Pawar et al., 2018).
- Antimicrobial and Antifungal Effects : Certain derivatives have been evaluated for their antimicrobial and antifungal properties, although results vary in terms of efficacy (Desai et al., 2007).
Miscellaneous Applications
- In Silico Studies : Molecular docking and dynamic simulation studies have been conducted on related compounds to understand their interactions with biological targets, which can inform drug design processes (Thakral et al., 2020).
- Labeling for Research : Tritium labeling of related compounds has been explored for research purposes, aiding in the study of receptor interactions and pharmacokinetics (Hong et al., 2015).
properties
Molecular Formula |
C21H18ClFN2O3S |
---|---|
Molecular Weight |
432.9 g/mol |
IUPAC Name |
N-(3-chlorophenyl)-3-[ethyl(phenyl)sulfamoyl]-4-fluorobenzamide |
InChI |
InChI=1S/C21H18ClFN2O3S/c1-2-25(18-9-4-3-5-10-18)29(27,28)20-13-15(11-12-19(20)23)21(26)24-17-8-6-7-16(22)14-17/h3-14H,2H2,1H3,(H,24,26) |
InChI Key |
IRCBCZWNDSWXMQ-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC(=CC=C3)Cl)F |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC(=CC=C3)Cl)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.